Cas no 77712-87-9 (1H-Imidazo[4,5-b]pyridine, 2-(2-chlorophenyl)-)

• Product Name: 1H-Imidazo[4,5-b]pyridine, 2-(2-chlorophenyl)-
• CAS No: 77712-87-9
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 535600
• PubChem ID: 3594394
• Update Time: 2025-04-19

1H-Imidazo[4,5-b]pyridine, 2-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-b]pyridine, 2-(2-chlorophenyl)-
• 2-(2-chlorophenyl)-1H-imidazo[4,5-b]pyridine
• 77712-87-9
• SCHEMBL9217011
• AKOS011054336
• Oprea1_162313
• DTXSID30393977

• Inchi： 1S/C12H8ClN3/c13-9-5-2-1-4-8(9)11-15-10-6-3-7-14-12(10)16-11/h1-7H,(H,14,15,16)
• InChI Key： MGEYAWJOGPLBEB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC2=C(C=CC=N2)N1

Computed Properties

• Exact Mass: 229.04084
• Monoisotopic Mass: 229.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57